Cas no 113380-34-0 (1H-Pyrrole-3-propanoicacid, 5-carboxy-2,4-dimethyl-, 3-ethyl ester)

• Product name: 1H-Pyrrole-3-propanoicacid, 5-carboxy-2,4-dimethyl-, 3-ethyl ester
• CAS No: 113380-34-0
• MF: C₁₃H₁₉NO₄
• MW: 253.29426
• CID: 130153
• PubChem ID: 57346802

1H-Pyrrole-3-propanoicacid, 5-carboxy-2,4-dimethyl-, 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-propanoicacid, 5-carboxy-2,4-dimethyl-, 3-ethyl ester
• 4-(3-ethoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• 2,4-DIMETHYL-3-(CARBETHOXY PROPYL)-PYRROLE-5-CARBOXYLIC ACID
• 4-(4-ethoxy-4-oxobutyl)-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• 113380-34-0
• DTXSID80721261

• Inchi： InChI=1S/C13H19NO4/c1-4-18-11(15)7-5-6-10-8(2)12(13(16)17)14-9(10)3/h14H,4-7H2,1-3H3,(H,16,17)
• InChI Key： PZQUSQVNYWORPF-UHFFFAOYSA-N
• SMILES： CCOC(CCCC1=C(C)NC(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 238.10798
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.204
• Boiling Point: 407.8°Cat760mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.541
• PSA: 76.49